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Compound of Interest

3,5-Dimethoxy-3'-
Compound Name:

iodobenzophenone
CAS No.: 951892-16-3
Cat. No.: B1359021

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. A comprehensive
Safety Data Sheet (SDS) specific to 3,5-Dimethoxy-3'-iodobenzophenone should be
obtained from the supplier and consulted before handling this chemical. The toxicological
properties of this compound have not been fully investigated.

Safety and Handling Procedures

Given the absence of a specific Safety Data Sheet for 3,5-Dimethoxy-3'-iodobenzophenone,
the following procedures are based on the known hazards of structurally related substituted
benzophenones and iodinated aromatic compounds. This compound should be handled with
caution, assuming it may be harmful.

Hazard Identification and Personal Protective Equipment
(PPE)
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Based on data for similar compounds, 3,5-Dimethoxy-3'-iodobenzophenone may present the

following hazards. Appropriate PPE should be worn at all times.

Hazard Class

Potential Effects

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral)

Harmful if swallowed.

Standard laboratory attire (lab

coat, closed-toe shoes).

Skin Corrosion/Irritation

May cause skin irritation.

Nitrile or neoprene gloves.

Eye Damage/Irritation

May cause serious eye

irritation.

Chemical safety goggles or a

face shield.

Respiratory Sensitization

May cause respiratory irritation

if inhaled as dust.

Use in a well-ventilated fume
hood. If dust is generated, a
NIOSH-approved respirator

may be necessary.

Long-term Exposure

Some benzophenone
derivatives are suspected of
having endocrine-disrupting
effects.[1][2][3][4]

Consistent use of all
recommended PPE to

minimize exposure.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Protocol

Do NOT induce vomiting. Rinse mouth with
If Swallowed ) ) . .
water. Seek immediate medical attention.

Remove contaminated clothing. Wash skin
If on Skin thoroughly with soap and plenty of water. If

irritation persists, seek medical attention.[5][6]

Move the person to fresh air. If breathing is
If Inhaled difficult, provide oxygen. Seek medical attention

if symptoms persist.[5]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

If in Eyes eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[5][6]

Handling and Storage

Procedure Description

Handle in a well-ventilated area, preferably in a
chemical fume hood. Avoid the formation of dust

Handling and aerosols.[7] Do not breathe dust. Avoid
contact with skin, eyes, and clothing.[5][8] Wash
hands thoroughly after handling.

Store in a tightly closed container in a dry, cool,
Storage and well-ventilated place. Keep away from
strong oxidizing agents.[5][8]

Fire Fighting and Accidental Release Measures
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Aspect

Procedure

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[7]

Specific Hazards

Thermal decomposition may produce irritating
gases and vapors, including carbon monoxide,

carbon dioxide, and hydrogen iodide.[5]

Accidental Release

Wear appropriate personal protective
equipment. Sweep up the material, avoiding
dust generation, and place it in a suitable,
closed container for disposal.[7][8] Do not let the

product enter drains.

Experimental Protocols

The following are general protocols for the synthesis and handling of 3,5-Dimethoxy-3'-

iodobenzophenone in a research setting.

Synthesis of 3,5-Dimethoxy-3'-iodobenzophenone

(llustrative)

This protocol is based on a general method for synthesizing substituted benzophenones via a

Grignard reaction followed by oxidation.[9]

Materials:

3-lodobenzaldehyde
1-Bromo-3,5-dimethoxybenzene

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent
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Dichloromethane (DCM)

Hydrochloric acid (aqueous solution)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate
Procedure:
e Grignard Reagent Formation:

o In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),
add magnesium turnings.

o Add a solution of 1-bromo-3,5-dimethoxybenzene in anhydrous diethyl ether or THF
dropwise to the magnesium turnings.

o If the reaction does not start, gently warm the flask or add a small crystal of iodine.

o Once the reaction is initiated, continue the addition of the bromo compound at a rate that
maintains a gentle reflux.

o After the addition is complete, stir the mixture at room temperature until the magnesium is
consumed.

» Reaction with Aldehyde:
o Cool the Grignard reagent in an ice bath.

o Add a solution of 3-iodobenzaldehyde in anhydrous diethyl ether or THF dropwise to the
cooled Grignard reagent.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or until the reaction is complete (monitor by TLC).
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e Work-up and Intermediate Isolation:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride
or dilute hydrochloric acid.

o Separate the organic layer. Extract the aqueous layer with diethyl ether or THF.

o Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution,
then with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude diarylmethanol intermediate.

o Oxidation to Benzophenone:
o Dissolve the crude diarylmethanol in dichloromethane (DCM).
o Add pyridinium chlorochromate (PCC) portion-wise to the solution.

o Stir the reaction mixture at room temperature until the oxidation is complete (monitor by
TLC).

e Purification:

o Filter the reaction mixture through a pad of silica gel or celite to remove the chromium
salts, washing with DCM.

o Concentrate the filtrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel using an appropriate
solvent system (e.g., a mixture of hexanes and ethyl acetate) to yield 3,5-Dimethoxy-3'-
iodobenzophenone.

General Protocol for Preparing a Stock Solution

o Calculate the required mass of 3,5-Dimethoxy-3'-iodobenzophenone to achieve the
desired concentration and volume.
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e Under a chemical fume hood, weigh the calculated amount of the compound into a suitable
container (e.g., a glass vial or flask).

e Add the desired solvent (e.g., DMSO, ethanol) to the container.

e Cap the container and mix thoroughly by vortexing or sonicating until the solid is completely
dissolved.

» Store the stock solution in a tightly sealed container, protected from light, and at an
appropriate temperature (e.g., -20°C for long-term storage).

Visualizations
General Workflow for Handling a Solid Chemical
Compound
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Caption: General laboratory workflow for the safe handling of a solid chemical.

lllustrative Synthesis Pathway
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Step 1: Grignard Reaction

G—Bromo—S,5-dimethoxybenzen9 (Magnesium (MgD

+ Mg

Grlgnard Reagent 3 Iodobenzaldehyde

+ 3-lodobenzaldehyde

Dlarylmethanol Intermed|ate
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Caption: A potential two-step synthesis route for 3,5-Dimethoxy-3'-iodobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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